Cas no 1339208-93-3 (2-(methylsulfanyl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(methylsulfanyl)cyclopentane-1-carboxylic acid
• CAS No: 1339208-93-3
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 4589366
• PubChem ID: 63098265
• Update Time: 2025-05-21

2-(methylsulfanyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C7H12O2S/c1-10-6-4-2-3-5(6)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： MWERMNICRWLMSW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC1SC

2-(methylsulfanyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(methylsulfanyl)cyclopentane-1-carboxylic acid

2-(Methylsulfanyl)cyclopentane-1-carboxylic acid: A Comprehensive Overview

2-(Methylsulfanyl)cyclopentane-1-carboxylic acid (CAS No. 1339208-93-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as cyclopentane carboxylic acid derivative, has garnered attention due to its unique chemical structure and potential applications in various industries. The molecule consists of a cyclopentane ring substituted with a methylsulfanyl group (-SMe) at the 2-position and a carboxylic acid group (-COOH) at the 1-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of methylsulfanyl-containing compounds in medicinal chemistry. The sulfur atom in the methylsulfanyl group contributes to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for antibiotics, anti-inflammatory agents, and other therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(methylsulfanyl)cyclopentane-1-carboxylic acid exhibit promising anti-cancer properties by inhibiting specific enzyme pathways involved in tumor growth.

The synthesis of cyclopentane carboxylic acid derivatives has been optimized in recent years, with green chemistry approaches gaining prominence. Traditional methods involving harsh reagents have been replaced with catalytic systems that minimize environmental impact. For example, the use of transition metal catalysts like palladium(II) has enabled efficient coupling reactions to construct the methylsulfanyl group. These advancements not only enhance the yield but also reduce production costs, making 2-(methylsulfanyl)cyclopentane-1-carboxylic acid more accessible for large-scale applications.

In addition to its role in drug discovery, cyclopentane carboxylic acid derivatives are being investigated for their potential in materials science. The cyclopentane ring provides structural rigidity, while the carboxylic acid group offers functional versatility. Researchers have explored its use as a monomer in polymer synthesis, where it can impart unique mechanical and thermal properties to the resulting materials. A 2023 study in *Macromolecules* reported that polymers derived from 2-(methylsulfanyl)cyclopentane-1-carboxylic acid exhibit enhanced flexibility and durability under extreme conditions, making them suitable for high-performance applications such as aerospace materials.

The chemical stability of cyclopentane carboxylic acid derivatives is another area of active research. The methylsulfanyl group acts as an electron-donating substituent, influencing the compound's reactivity towards nucleophilic and electrophilic attacks. This property has been exploited in designing sensors for detecting hazardous gases like hydrogen sulfide (H₂S). A team at Stanford University developed a sensor based on 2-(methylsulfanyl)cyclopentane-1-carboxylic acid that exhibits high sensitivity and selectivity towards H₂S, offering a potential solution for industrial safety monitoring systems.

From an environmental perspective, the biodegradability of cyclopentane carboxylic acid derivatives has been a topic of concern. Studies indicate that under aerobic conditions, these compounds undergo microbial degradation through oxidative pathways, reducing their persistence in the environment. However, further research is needed to optimize biodegradation rates and minimize ecological impact.

In conclusion, 2-(methylsulfanyl)cyclopentane-1-carboxylic acid (CAS No. 1339208-93-3) stands out as a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental technology. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions across various industries. As advancements in synthetic methods and application studies continue to emerge, this compound is poised to play an even greater role in shaping future technologies.